molecular formula C16H12N2O B3367962 2-Cinnamoylbenzimidazole CAS No. 20224-10-6

2-Cinnamoylbenzimidazole

Cat. No.: B3367962
CAS No.: 20224-10-6
M. Wt: 248.28 g/mol
InChI Key: HRDWTSALKOENCD-ZHACJKMWSA-N
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Description

2-Cinnamoylbenzimidazole is a chemical compound with the molecular formula C16H12N2O and a molecular weight of 248.28 . It is a heterocyclic compound that contains a benzimidazole ring .


Synthesis Analysis

The synthesis of benzimidazole derivatives, including this compound, has been a topic of interest in recent years . Various key starting materials utilized include aromatic and heteroaromatic 2-nitro-amines, phenylenediamine, carboxylic acids or its derivatives . The synthesis of 2-phenylbenzimidazoles was achieved by a simple process with high yield and efficiency .


Chemical Reactions Analysis

The reactivity of this compound towards Thiourea, Urea, Hydrazines and Hydroxylamine Hydrochloride has been studied . A pyrimidine, pyrazoline, isoxazoline and a fused pyrrolidine rings have been built up .


Physical and Chemical Properties Analysis

This compound has a melting point of 201-205 °C and a boiling point of 487.4±38.0 °C (Predicted) . It has a density of 1.270±0.06 g/cm3 (Predicted) and a pKa of 10.30±0.10 (Predicted) .

Safety and Hazards

When handling 2-Cinnamoylbenzimidazole, it is advised to wear suitable protective clothing and avoid contact with skin and eyes . It is also recommended to avoid formation of dust and aerosols, and use non-sparking tools .

Future Directions

Research on benzimidazole derivatives, including 2-Cinnamoylbenzimidazole, is an increasingly active and attractive topic of medicinal chemistry . Future research directions include the development of more efficient and facile methods for the synthesis of benzimidazoles and associated hybrids .

Properties

IUPAC Name

(E)-1-(1H-benzimidazol-2-yl)-3-phenylprop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N2O/c19-15(11-10-12-6-2-1-3-7-12)16-17-13-8-4-5-9-14(13)18-16/h1-11H,(H,17,18)/b11-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRDWTSALKOENCD-ZHACJKMWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C=CC(=O)C2=NC3=CC=CC=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)/C=C/C(=O)C2=NC3=CC=CC=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

20224-10-6
Record name 2-Propen-1-one, 1-(1H-benzimidazol-2-yl)-3-phenyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020224106
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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